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Compound of Interest

Compound Name: Epiglobulol

Cat. No.: B149269

For researchers, scientists, and drug development professionals, maintaining a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the proper disposal of Epiglobulol (C1sH260), a naturally occurring sesquiterpene alcohol.
Adherence to these procedures is critical for ensuring personnel safety and environmental
compliance.

Epiglobulol: Key Safety and Disposal Data

While specific quantitative disposal limits for Epiglobulol are not readily available, its known
properties as a combustible liquid necessitate careful handling. The following table summarizes
key data relevant to its disposal.

Property Value Citation
Chemical Formula C15H260 [1][2][3]
Molecular Weight 222.37 g/mol [11[3114]
Appearance Liquid [5]
Density 0.97 g/mL at 20 °C [31[5]
Storage Temperature 2-8°C [31[5]
Storage Class Combustible liquids [5]
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Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the safe disposal of
Epiglobulol waste. This is a general guideline and should be adapted to comply with local,
state, and federal regulations.

1. Waste ldentification and Segregation:

o Characterize the Waste: Determine if the Epiglobulol waste is pure, in solution, or mixed
with other chemicals.

e Segregate Waste Streams: Do not mix Epiglobulol waste with incompatible materials.[6][7]
It should be collected in a dedicated, properly labeled hazardous waste container.[6][8]
Chlorinated and non-chlorinated solvent wastes must always be kept separate.[7]

2. Container Selection and Labeling:

o Choose an Appropriate Container: Use a chemically resistant container, preferably plastic
over glass to minimize breakage risk, that can be securely sealed.[8] The container must be
in good condition and free of leaks.[9]

o Properly Label the Container: The label must include the words "Hazardous Waste," the full
chemical name "Epiglobulol,” and the quantity of waste.[8] Note the date of waste
generation and the laboratory of origin.[8] All labels should be clear and legible.

3. Waste Accumulation and Storage:

e Accumulation Point: Store the waste container in a designated satellite accumulation area
within the laboratory.[10]

» Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.[11]

o Keep Containers Closed: Waste containers must be kept securely closed except when
adding waste.[9][11]

4. Disposal Request and Pickup:
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o Consult Institutional Guidelines: Follow your institution's specific procedures for hazardous
waste disposal. This typically involves submitting a hazardous waste pickup request to the
Environmental Health and Safety (EHS) office.[8]

» Provide Necessary Documentation: Complete any required waste information forms,
accurately listing all components of the waste mixture.[8]

5. Emergency Procedures:

o Spills: In the event of a spill, immediately alert personnel in the area. Provide adequate
ventilation.[12] Absorb the spill with an inert material (e.g., vermiculite, sand) and collect it
into a sealed container for disposal as hazardous waste.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat, when handling Epiglobulol waste.[5]

Experimental Protocols Referenced

The disposal procedures outlined above are based on standard best practices for laboratory
chemical waste management and do not originate from specific experimental protocols
involving Epiglobulol. The core principles of waste segregation, proper containment, and clear
labeling are fundamental to laboratory safety.[6][13][14]

Disposal Decision Pathway

The following diagram illustrates the general decision-making process for the disposal of
laboratory chemical waste like Epiglobulol.
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Start: Epiglobulol Waste @

Is the waste pure Epiglobulol or a simple solution?

No
Is the waste mixed with other chemicals?
es

Identify all chemical components and their concentrations. Yes

Check for chemical incompatibilities.

Incompatible
Use separate containers)

Gompatible

Segregate into a dedicated, compatible hazardous waste container.

Label container with:
- 'Hazardous Waste'
- Full chemical names
- Concentrations
- Date and Lab info

Store in a designated satellite accumulation area with secondary containment.

Submit a hazardous waste pickup request to EHS.

End: Waste Disposed by EHS

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Epiglobulol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. (-)-Epiglobulol | C15H260 | CID 11858788 - PubChem [pubchem.ncbi.nim.nih.gov]
o 2. Epiglobulol [webbook.nist.gov]

e 3. (-)-EPIGLOBULOL [chemicalbook.com]

e 4. CAS 88728-58-9: (-)-epiglobulol | CymitQuimica [cymitquimica.com]

e 5. (-)-Epiglobulol technical, 295% (sum of enantiomers, GC) | 88728-58-9
[sigmaaldrich.com]

o 6. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
e 7.essex.ac.uk [essex.ac.uk]

» 8. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

e 9. essr.umd.edu [essr.umd.edu]

e 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

e 11. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
e 12. files.dep.state.pa.us [files.dep.state.pa.us]

e 13. canterbury.ac.nz [canterbury.ac.nz]

e 14. kamatlab.com [kamatlab.com]

« To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Epiglobulol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b149269#epiglobulol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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